Methyl (3-(4-fluorophenyl)-6-oxo-1(6H)-pyridazinyl)acetate
Overview
Description
Methyl (3-(4-fluorophenyl)-6-oxo-1(6H)-pyridazinyl)acetate, also known as FPA, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.
Scientific Research Applications
Methyl (3-(4-fluorophenyl)-6-oxo-1(6H)-pyridazinyl)acetate has shown potential applications in various fields of scientific research. One of the most promising applications is its use as a fluorescent probe for the detection of metal ions. Methyl (3-(4-fluorophenyl)-6-oxo-1(6H)-pyridazinyl)acetate has been shown to selectively bind to copper ions, making it a useful tool for the detection of copper in biological samples.
Another potential application of Methyl (3-(4-fluorophenyl)-6-oxo-1(6H)-pyridazinyl)acetate is in the development of new drugs for the treatment of cancer. Methyl (3-(4-fluorophenyl)-6-oxo-1(6H)-pyridazinyl)acetate has been shown to inhibit the growth of cancer cells in vitro, making it a promising candidate for further investigation.
Mechanism of Action
The mechanism of action of Methyl (3-(4-fluorophenyl)-6-oxo-1(6H)-pyridazinyl)acetate is not yet fully understood. However, it has been proposed that Methyl (3-(4-fluorophenyl)-6-oxo-1(6H)-pyridazinyl)acetate may act by inhibiting the activity of certain enzymes that are involved in the growth and proliferation of cancer cells.
Biochemical and Physiological Effects
Methyl (3-(4-fluorophenyl)-6-oxo-1(6H)-pyridazinyl)acetate has been shown to have a number of biochemical and physiological effects. In vitro studies have shown that Methyl (3-(4-fluorophenyl)-6-oxo-1(6H)-pyridazinyl)acetate can inhibit the growth of cancer cells, reduce the production of reactive oxygen species, and induce apoptosis (programmed cell death) in cancer cells.
Advantages and Limitations for Lab Experiments
One of the main advantages of Methyl (3-(4-fluorophenyl)-6-oxo-1(6H)-pyridazinyl)acetate is its selectivity for copper ions, which makes it a useful tool for the detection of copper in biological samples. However, one of the limitations of Methyl (3-(4-fluorophenyl)-6-oxo-1(6H)-pyridazinyl)acetate is its relatively low solubility in water, which can make it difficult to work with in certain experiments.
Future Directions
There are several future directions for research on Methyl (3-(4-fluorophenyl)-6-oxo-1(6H)-pyridazinyl)acetate. One potential direction is the development of new fluorescent probes based on Methyl (3-(4-fluorophenyl)-6-oxo-1(6H)-pyridazinyl)acetate for the detection of other metal ions. Another potential direction is the investigation of the mechanism of action of Methyl (3-(4-fluorophenyl)-6-oxo-1(6H)-pyridazinyl)acetate in cancer cells, which could lead to the development of new cancer therapies. Additionally, further research is needed to explore the potential applications of Methyl (3-(4-fluorophenyl)-6-oxo-1(6H)-pyridazinyl)acetate in other fields, such as materials science and environmental monitoring.
Synthesis Methods
The synthesis of Methyl (3-(4-fluorophenyl)-6-oxo-1(6H)-pyridazinyl)acetate involves the reaction of 4-fluoroaniline, ethyl acetoacetate, and hydrazine hydrate in the presence of ethanol and acetic acid. The resulting product is then methylated using dimethyl sulfate to obtain methyl (3-(4-fluorophenyl)-6-oxo-1(6H)-pyridazinyl)acetate.
properties
IUPAC Name |
methyl 2-[3-(4-fluorophenyl)-6-oxopyridazin-1-yl]acetate |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H11FN2O3/c1-19-13(18)8-16-12(17)7-6-11(15-16)9-2-4-10(14)5-3-9/h2-7H,8H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CAWCTYAFJDCIFX-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)CN1C(=O)C=CC(=N1)C2=CC=C(C=C2)F |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H11FN2O3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
262.24 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Methyl (3-(4-fluorophenyl)-6-oxo-1(6H)-pyridazinyl)acetate | |
CAS RN |
853330-00-4 |
Source
|
| Record name | METHYL (3-(4-FLUOROPHENYL)-6-OXO-1(6H)-PYRIDAZINYL)ACETATE | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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